Cas no 1807183-91-0 (2,3-Dichloro-5-(trifluoromethylthio)toluene)

• Product Name: 2,3-Dichloro-5-(trifluoromethylthio)toluene
• CAS No: 1807183-91-0
• MF: C₈H₅Cl₂F₃S
• MW: 261.091509580612
• CID: 5006418
• Update Time: 2025-06-13

2,3-Dichloro-5-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5Cl2F3S/c1-4-2-5(14-8(11,12)13)3-6(9)7(4)10/h2-3H,1H3
• InChI Key： ICZIUCXTRWTQRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C)SC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3

Additional information on 2,3-Dichloro-5-(trifluoromethylthio)toluene

Recent Advances in the Study of 2,3-Dichloro-5-(trifluoromethylthio)toluene (CAS: 1807183-91-0) in Chemical and Biomedical Research

2,3-Dichloro-5-(trifluoromethylthio)toluene (CAS: 1807183-91-0) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical industries. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing trifluoromethylthio-containing pharmacophores, which are increasingly important in drug discovery due to their enhanced metabolic stability and membrane permeability. The electron-withdrawing nature of the trifluoromethylthio group, combined with the aromatic chlorination pattern, makes this compound particularly valuable for structure-activity relationship studies.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that derivatives of 2,3-Dichloro-5-(trifluoromethylthio)toluene show promising inhibitory effects against several kinase targets implicated in inflammatory diseases. The compound's unique electronic properties appear to contribute to its selective binding to certain ATP pockets, though further optimization is needed to improve potency and selectivity.

From a synthetic chemistry perspective, recent advancements in late-stage functionalization techniques have enabled more efficient modification of this scaffold. A 2024 Nature Communications paper described a novel photoredox-catalyzed C-H activation method that allows direct derivatization of the toluene ring, significantly expanding the accessible chemical space around this core structure. This methodological breakthrough is expected to accelerate the exploration of structure-activity relationships for this compound class.

Safety and toxicity assessments of 2,3-Dichloro-5-(trifluoromethylthio)toluene have been the subject of recent regulatory studies. While the compound itself shows moderate cytotoxicity in standard assays, its metabolic stability suggests that proper formulation strategies would be required for any potential therapeutic applications. Current research is focusing on prodrug approaches to mitigate these concerns while maintaining the beneficial pharmacological properties.

The agrochemical applications of this compound have also seen significant developments. Recent patent filings (2023-2024) describe its use as a precursor for novel fungicides with improved environmental profiles. The combination of the trifluoromethylthio moiety with specific substitution patterns appears to confer both systemic activity and reduced mammalian toxicity compared to existing products in this class.

Looking forward, several research groups are investigating the incorporation of 2,3-Dichloro-5-(trifluoromethylthio)toluene into more complex molecular architectures, including macrocycles and protein degraders. These efforts are supported by computational modeling studies that predict favorable binding interactions with various biological targets. The compound's versatility suggests it will remain an important building block in medicinal chemistry for the foreseeable future.

In conclusion, 2,3-Dichloro-5-(trifluoromethylthio)toluene (CAS: 1807183-91-0) continues to be a compound of significant interest across multiple research domains. Its unique combination of chemical properties and biological activity makes it a valuable tool for drug discovery and agrochemical development. Ongoing research is expected to further elucidate its potential applications and optimize its pharmacological profile.